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Compound of Interest

Compound Name: 3-Methoxyisonicotinonitrile

CAS No.: 26414-90-4

Cat. No.: B1590417

Get Quote

Technical Profile: 3-Methoxyisonicotinonitrile
Executive Summary
3-Methoxyisonicotinonitrile (3-Methoxy-4-cyanopyridine) represents a specialized

heterocyclic scaffold utilized primarily in the synthesis of phosphodiesterase (PDE) inhibitors

and kinase-targeting small molecules. Its structural uniqueness lies in the ortho-positioning of

an electron-donating methoxy group relative to an electron-withdrawing nitrile group on a

pyridine ring. This "push-pull" electronic configuration imparts specific solubility profiles and

reactivity patterns distinct from simple cyanopyridines, making it a critical building block for

modulating lipophilicity (LogP) and metabolic stability in drug discovery.

This guide provides a definitive technical analysis of its physicochemical properties, synthetic

accessibility, and handling protocols, designed for researchers requiring high-purity standards.

Molecular Identity & Structural Analysis[1][2][3]
The molecule consists of a pyridine ring substituted at the C4 position with a nitrile group and

at the C3 position with a methoxy group.
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Parameter Identifier / Value

IUPAC Name 3-Methoxypyridine-4-carbonitrile

Common Name 3-Methoxyisonicotinonitrile

CAS Registry Number 26414-90-4

Molecular Formula

C

H

N

O

SMILES COC1=C(C=CN=C1)C#N

InChI Key SUZIOAPLIWZQST-UHFFFAOYSA-N

Structural Implications
Steric Effects: The methoxy group at C3 imposes a steric constraint on the nitrile group at

C4, potentially twisting the optimal binding conformation in protein active sites.

Electronic Environment: The pyridine nitrogen (N1) is electron-deficient due to the para-nitrile

group. However, the C3-methoxy group provides electron density via resonance, slightly

mitigating the electron deficiency at the C2 and C6 positions.

Physicochemical Profile
The following data aggregates experimental values and high-confidence predicted models

(where experimental data is limited) essential for formulation and synthesis planning.

Table 1: Core Physicochemical Properties
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Property Value Context/Implication

Molecular Weight 134.14 g/mol

Fragment-sized; ideal for

FBDD (Fragment-Based Drug

Discovery).

Physical State Solid (Crystalline)
Typically off-white to pale

yellow needles.

Melting Point 68°C – 72°C (Predicted)

Low-melting solid; requires

careful temperature control

during drying to avoid

sublimation.

Boiling Point ~245°C (at 760 mmHg)

High boiling point allows for

high-temperature

functionalization without rapid

evaporation.

LogP (XLogP3) 0.5

Moderately polar. Good

aqueous solubility relative to

non-polar heterocycles; likely

high oral bioavailability.

Topological PSA 45.9 Å

Well within the limit (<140 Å

) for cell membrane

permeability.

pKa (Conj. Acid) ~1.5 – 2.0 (Est.)

The pyridine nitrogen is weakly

basic due to the strong

electron-withdrawing effect of

the 4-CN group. It will not be

protonated at physiological pH

(7.4).

Solubility DMSO, Methanol, DCM

High solubility in polar organic

solvents; moderate solubility in

water.
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Synthetic Accessibility & Reactivity
Synthesis Pathways
The most robust synthetic route for high-purity generation involves the methylation of 3-

hydroxyisonicotinonitrile. This avoids the formation of regioisomers common in direct cyanation

reactions.

Reaction Scheme (Textual):

Precursor: 3-Hydroxyisonicotinonitrile

Reagent: Methyl Iodide (MeI) or Dimethyl Sulfate (DMS)

Base: Potassium Carbonate (K

CO

)

Solvent: DMF or Acetone (Anhydrous)

Conditions: 60°C, 4-6 hours.

Reactivity Profile
The 4-cyano group is the primary handle for derivatization.

Hydrolysis: Under basic conditions (NaOH/H

O

), the nitrile converts to the primary amide (3-methoxyisonicotinamide).

Reduction: Catalytic hydrogenation (Raney Ni or Pd/C) yields the aminomethyl derivative.

Nucleophilic Attack: The C2 position is activated for nucleophilic aromatic substitution (

) if a leaving group (e.g., fluorine) were introduced, but in this scaffold, the ring is relatively
stable against oxidation.
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Visualization of Reactivity
The following diagram illustrates the core reactivity pathways originating from the parent

scaffold.

3-Methoxyisonicotinonitrile
(Parent Scaffold)

3-Methoxyisonicotinamide
(Hydrolysis Product) NaOH / H2O2

(Basic Hydrolysis)

4-(Aminomethyl)-3-methoxypyridine
(Reduction Product)

 H2 / Raney Ni
(Reduction)

Tetrazole Derivative
(Click Chemistry)

 NaN3 / ZnBr2
(Cycloaddition)

Click to download full resolution via product page

Figure 1: Primary chemical transformations of the nitrile handle.

Quality Control & Characterization Protocols
For pharmaceutical applications, establishing the identity and purity of 3-
Methoxyisonicotinonitrile is mandatory. The following protocols are self-validating systems.

Analytical Workflow
To ensure batch consistency, a dual-method approach (HPLC + NMR) is recommended.
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Figure 2: Standard Quality Control Decision Tree.

Spectroscopic Signatures (Expected)
H NMR (400 MHz, DMSO-

):

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1590417/docs?utm_src=pdf-body-img#physicochemical-properties-of-3-methoxyisonicotinonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590417?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


~8.50 (s, 1H, H2): The most deshielded proton due to adjacency to both N and OMe.

~8.35 (d, 1H, H6): Ortho to Nitrogen.

~7.60 (d, 1H, H5): Meta to Nitrogen.

~3.95 (s, 3H, -OCH

): Characteristic methoxy singlet.

IR Spectroscopy:

Nitrile Stretch (

): Sharp band at ~2230–2240 cm

.

Ether Stretch (C-O-C): ~1250 cm

.

Handling & Safety (MSDS Summary)
While specific toxicological data for this isomer is limited, it should be handled with the standard

precautions for pyridine nitriles.

Hazard Classification: Irritant (Skin/Eye), Harmful if swallowed (Acute Tox. 4).

Nitrile Hazard: Metabolically, nitriles can liberate cyanide ions, though the aromatic nitrile

bond is generally stable. Avoid strong acids which may hydrolyze the nitrile.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Hygroscopic nature

requires desiccated storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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